Cas no 1346270-07-2 (5-ethyl-3-methyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 5-ethyl-3-methyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1346270-07-2
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• CID: 6263630
• PubChem ID: 55280429
• Update Time: 2025-05-23

5-ethyl-3-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1346270-07-2
• AKOS006336058
• 5-ethyl-3-methyl-1H-pyrazole-4-sulfonyl chloride
• EN300-6465707

• Inchi： 1S/C6H9ClN2O2S/c1-3-5-6(12(7,10)11)4(2)8-9-5/h3H2,1-2H3,(H,8,9)
• InChI Key： DPRRCEJMMBFNPL-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)NN=C1CC)(=O)=O

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-ethyl-3-methyl-1H-pyrazole-4-sulfonyl chloride

5-Ethyl-3-Methyl-1H-Pyrazole-4-Sulfonyl Chloride: A Comprehensive Overview

The compound 5-Ethyl-3-Methyl-1H-Pyrazole-4-Sulfonyl Chloride, identified by the CAS number 1346270-07-2, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two nitrogen atoms. The sulfonyl chloride functional group attached to the pyrazole ring imparts unique chemical properties, making it a versatile building block in various synthetic applications.

Pyrazoles are widely studied due to their biological activity and potential applications in drug discovery. The substitution pattern of this compound—specifically, the ethyl and methyl groups at positions 5 and 3, respectively—plays a crucial role in determining its reactivity and stability. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of pyrazoles, which can be exploited in designing novel bioactive molecules.

The sulfonyl chloride group is a highly reactive moiety, often used as an electrophilic reagent in organic synthesis. In the context of 5-Ethyl-3-Methyl-1H-Pyrazole-4-Sulfonyl Chloride, this group enables various transformations, such as nucleophilic substitutions and cyclizations. These reactions are pivotal in constructing complex molecular architectures, including those relevant to pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) studies have revealed that the sulfonyl chloride group significantly polarizes the pyrazole ring, enhancing its reactivity towards nucleophiles. This understanding has facilitated the design of more efficient synthetic routes for related compounds.

In terms of applications, 5-Ethyl-3-Methyl-1H-Pyrazole-4-Sulfonyl Chloride has shown promise in materials science as well. Its ability to undergo metal-mediated coupling reactions makes it a valuable precursor for constructing advanced materials with tailored electronic properties. Researchers are actively exploring its potential in developing new classes of semiconductors and optoelectronic devices.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent optimizations have focused on improving the efficiency of these reactions, often employing catalytic methods or green chemistry principles to minimize environmental impact.

In conclusion, 5-Ethyl-3-Methyl-1H-Pyrazole-4-Sulfonyl Chloride (CAS No: 1346270-07-2) stands as a testament to the intricate relationship between molecular structure and functionality. Its unique properties continue to inspire innovative research across diverse fields, underscoring its importance as a key intermediate in modern chemical synthesis.